2-Chloro-5-(2,4-dichlorophenyl)phenol
Overview
Description
2-Chloro-5-(2,4-dichlorophenyl)phenol, also known as 5-Chloro-2-(2,4-dichlorophenoxy)phenol, is an antimicrobial agent used in various products such as cosmetic and detergent compositions . It is also used as an antiseptic, disinfectant, and anticonvulsant .
Molecular Structure Analysis
The molecular formula of 2-Chloro-5-(2,4-dichlorophenyl)phenol is C12H7Cl3O2 . The structure can be viewed using Java or Javascript .Chemical Reactions Analysis
2-Chloro-5-(2,4-dichlorophenyl)phenol can participate in various chemical reactions. For instance, it can undergo photocatalytic degradation in aqueous solution using Co-doped TiO2 nanoparticles catalyst . It can also react photochemically to form polychlorinated dibenzo-p-dioxins when discharged into surface waters via wastewater effluents .Physical And Chemical Properties Analysis
2-Chloro-5-(2,4-dichlorophenyl)phenol is a white solid with a melting point range of 55-60 °C . It has a solubility of 0.01 g/L . The compound is mildly acidic with a pKa of 7.9 .Scientific Research Applications
Cosmetic and Detergent Compositions
- Details : It is commonly found in shampoos, deodorants, toothpastes, mouthwashes, and household cleaning products. Its antimicrobial properties help extend the shelf life of these products and maintain their efficacy .
Antiseptic and Disinfectant
- Details : It can be employed in wound care, medical equipment sterilization, and surface disinfection. Its effectiveness against bacteria and fungi makes it valuable in healthcare settings .
Anticonvulsant Properties
- Details : It may play a role in managing seizures and related neurological conditions. Further studies are needed to explore its mechanism of action and potential therapeutic applications .
Synthesis of Polychlorinated Dibenzo-p-dioxins and Dibenzofurans
- Details : These compounds are of interest due to their environmental impact and toxicity. Researchers investigate their formation pathways and effects on ecosystems .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds like dichlorophen are known to exert activity against cestodes, protozoa, fungi, and bacteria .
Mode of Action
It’s worth noting that similar compounds like dichlorophen are known to act as antimicrobial agents .
Biochemical Pathways
Similar compounds have been shown to participate in various reactions such as suzuki–miyaura cross-coupling , which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
properties
IUPAC Name |
2-chloro-5-(2,4-dichlorophenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Cl3O/c13-8-2-3-9(11(15)6-8)7-1-4-10(14)12(16)5-7/h1-6,16H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLKBSRDGBIPMSV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C=C(C=C2)Cl)Cl)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Cl3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10686096 |
Source
|
| Record name | 2',4,4'-Trichloro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10686096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-(2,4-dichlorophenyl)phenol | |
CAS RN |
1227375-87-2 |
Source
|
| Record name | 2',4,4'-Trichloro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10686096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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